pyridin-2-ylmethyl carbamimidothioate;dihydrochloride
Cat. No. B8312881
M. Wt: 240.15 g/mol
InChI Key: ZMHNEMDQJWHVMD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04272534
Procedure details
2-(5-Methylpyrid-2-ylmethyl)isothiourea dihydrochloride can be prepared in accordance with the method described in Example 1 for the preparation of 2-(pyrid-2-ylmethyl)isothiourea dihydrochloride. Using 2-chloromethyl-5-methylpyridine hydrochloride (170 g) and thiourea (86 g) as the starting materials, 2-(5-methylpyrid-2-ylmethyl)isothiourea dihydrochloride (160 g) is obtained.
Name
2-(5-Methylpyrid-2-ylmethyl)isothiourea dihydrochloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Identifiers
|
REACTION_CXSMILES
|
[ClH:1].Cl.[CH3:3][C:4]1[CH:5]=[CH:6][C:7]([CH2:10][S:11][C:12](=[NH:14])[NH2:13])=[N:8][CH:9]=1.Cl.Cl.N1C=CC=CC=1CSC(=N)N>>[ClH:1].[Cl:1][CH2:10][C:7]1[CH:6]=[CH:5][C:4]([CH3:3])=[CH:9][N:8]=1.[NH2:13][C:12]([NH2:14])=[S:11].[ClH:1].[ClH:1].[CH3:3][C:4]1[CH:5]=[CH:6][C:7]([CH2:10][S:11][C:12](=[NH:13])[NH2:14])=[N:8][CH:9]=1 |f:0.1.2,3.4.5,6.7,9.10.11|
|
Inputs
Step One
|
Name
|
2-(5-Methylpyrid-2-ylmethyl)isothiourea dihydrochloride
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
Cl.Cl.CC=1C=CC(=NC1)CSC(N)=N
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
Cl.Cl.N1=C(C=CC=C1)CSC(N)=N
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cl.ClCC1=NC=C(C=C1)C
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 170 g |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NC(=S)N
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 86 g |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cl.Cl.CC=1C=CC(=NC1)CSC(N)=N
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 160 g |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Patent
US04272534
Procedure details
2-(5-Methylpyrid-2-ylmethyl)isothiourea dihydrochloride can be prepared in accordance with the method described in Example 1 for the preparation of 2-(pyrid-2-ylmethyl)isothiourea dihydrochloride. Using 2-chloromethyl-5-methylpyridine hydrochloride (170 g) and thiourea (86 g) as the starting materials, 2-(5-methylpyrid-2-ylmethyl)isothiourea dihydrochloride (160 g) is obtained.
Name
2-(5-Methylpyrid-2-ylmethyl)isothiourea dihydrochloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Identifiers
|
REACTION_CXSMILES
|
[ClH:1].Cl.[CH3:3][C:4]1[CH:5]=[CH:6][C:7]([CH2:10][S:11][C:12](=[NH:14])[NH2:13])=[N:8][CH:9]=1.Cl.Cl.N1C=CC=CC=1CSC(=N)N>>[ClH:1].[Cl:1][CH2:10][C:7]1[CH:6]=[CH:5][C:4]([CH3:3])=[CH:9][N:8]=1.[NH2:13][C:12]([NH2:14])=[S:11].[ClH:1].[ClH:1].[CH3:3][C:4]1[CH:5]=[CH:6][C:7]([CH2:10][S:11][C:12](=[NH:13])[NH2:14])=[N:8][CH:9]=1 |f:0.1.2,3.4.5,6.7,9.10.11|
|
Inputs
Step One
|
Name
|
2-(5-Methylpyrid-2-ylmethyl)isothiourea dihydrochloride
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
Cl.Cl.CC=1C=CC(=NC1)CSC(N)=N
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
Cl.Cl.N1=C(C=CC=C1)CSC(N)=N
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cl.ClCC1=NC=C(C=C1)C
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 170 g |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NC(=S)N
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 86 g |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cl.Cl.CC=1C=CC(=NC1)CSC(N)=N
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 160 g |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Patent
US04272534
Procedure details
2-(5-Methylpyrid-2-ylmethyl)isothiourea dihydrochloride can be prepared in accordance with the method described in Example 1 for the preparation of 2-(pyrid-2-ylmethyl)isothiourea dihydrochloride. Using 2-chloromethyl-5-methylpyridine hydrochloride (170 g) and thiourea (86 g) as the starting materials, 2-(5-methylpyrid-2-ylmethyl)isothiourea dihydrochloride (160 g) is obtained.
Name
2-(5-Methylpyrid-2-ylmethyl)isothiourea dihydrochloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Identifiers
|
REACTION_CXSMILES
|
[ClH:1].Cl.[CH3:3][C:4]1[CH:5]=[CH:6][C:7]([CH2:10][S:11][C:12](=[NH:14])[NH2:13])=[N:8][CH:9]=1.Cl.Cl.N1C=CC=CC=1CSC(=N)N>>[ClH:1].[Cl:1][CH2:10][C:7]1[CH:6]=[CH:5][C:4]([CH3:3])=[CH:9][N:8]=1.[NH2:13][C:12]([NH2:14])=[S:11].[ClH:1].[ClH:1].[CH3:3][C:4]1[CH:5]=[CH:6][C:7]([CH2:10][S:11][C:12](=[NH:13])[NH2:14])=[N:8][CH:9]=1 |f:0.1.2,3.4.5,6.7,9.10.11|
|
Inputs
Step One
|
Name
|
2-(5-Methylpyrid-2-ylmethyl)isothiourea dihydrochloride
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
Cl.Cl.CC=1C=CC(=NC1)CSC(N)=N
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
Cl.Cl.N1=C(C=CC=C1)CSC(N)=N
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cl.ClCC1=NC=C(C=C1)C
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 170 g |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NC(=S)N
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 86 g |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cl.Cl.CC=1C=CC(=NC1)CSC(N)=N
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 160 g |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Patent
US04272534
Procedure details
2-(5-Methylpyrid-2-ylmethyl)isothiourea dihydrochloride can be prepared in accordance with the method described in Example 1 for the preparation of 2-(pyrid-2-ylmethyl)isothiourea dihydrochloride. Using 2-chloromethyl-5-methylpyridine hydrochloride (170 g) and thiourea (86 g) as the starting materials, 2-(5-methylpyrid-2-ylmethyl)isothiourea dihydrochloride (160 g) is obtained.
Name
2-(5-Methylpyrid-2-ylmethyl)isothiourea dihydrochloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Identifiers
|
REACTION_CXSMILES
|
[ClH:1].Cl.[CH3:3][C:4]1[CH:5]=[CH:6][C:7]([CH2:10][S:11][C:12](=[NH:14])[NH2:13])=[N:8][CH:9]=1.Cl.Cl.N1C=CC=CC=1CSC(=N)N>>[ClH:1].[Cl:1][CH2:10][C:7]1[CH:6]=[CH:5][C:4]([CH3:3])=[CH:9][N:8]=1.[NH2:13][C:12]([NH2:14])=[S:11].[ClH:1].[ClH:1].[CH3:3][C:4]1[CH:5]=[CH:6][C:7]([CH2:10][S:11][C:12](=[NH:13])[NH2:14])=[N:8][CH:9]=1 |f:0.1.2,3.4.5,6.7,9.10.11|
|
Inputs
Step One
|
Name
|
2-(5-Methylpyrid-2-ylmethyl)isothiourea dihydrochloride
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
Cl.Cl.CC=1C=CC(=NC1)CSC(N)=N
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
Cl.Cl.N1=C(C=CC=C1)CSC(N)=N
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cl.ClCC1=NC=C(C=C1)C
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 170 g |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NC(=S)N
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 86 g |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cl.Cl.CC=1C=CC(=NC1)CSC(N)=N
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 160 g |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
